Cas no 87969-83-3 (1,3-Dichloro-5-octylbenzene)

• Product Name: 1,3-Dichloro-5-octylbenzene
• CAS No: 87969-83-3
• MF: C₁₄H₂₀Cl₂
• MW: 259.214602470398
• CID: 649912
• Update Time: 2023-08-03

1,3-Dichloro-5-octylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-5-octyl-
• 1,3-dichloro-5-octylbenzene
• 1,3-dichloro-5-octyl-benzene
• 1,3-Dichloro-5-octylbenzene

• Inchi： 1S/C14H20Cl2/c1-2-3-4-5-6-7-8-12-9-13(15)11-14(16)10-12/h9-11H,2-8H2,1H3
• InChI Key： DYTOTOCEMGYMFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CCCCCCCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 160
• Topological Polar Surface Area: 0